4-Bromo-3-(heptafluoropropyl)-5-methyl-1H-pyrazole

• IUPAC Name: 4-bromo-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl-1H-pyrazole
• InChI: InChI=1S/C7H4BrF7N2/c1-2-3(8)4(17-16-2)5(9,10)6(11,12)7(13,14)15/h1H3,(H,16,17)
• InChI Key: WDDUCRITVXHQAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C(C(C(F)(F)F)(F)F)(F)F)Br
• Molecular Formula: C7H4BrF7N2
• DSSTOX Substance ID: DTXSID10896072
• Molecular Weight: 329.01 g/mol
• CAS RN: 82633-48-5

Description

4-Bromo-3-(heptafluoropropyl)-5-methyl-1H-pyrazole, also known as BPP, is a chemical compound that has been gaining attention in scientific research due to its potential as a useful tool in various applications. BPP is a pyrazole derivative that is widely used in biological and chemical research due to its unique properties.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of various 4-bromo-1H-pyrazole derivatives has been a focus in scientific research due to their potential applications in different fields. For instance, the bromination of certain pyrazole compounds using potassium bromide and cerium(IV) ammonium nitrate has been explored to produce monobromo compounds. These have been used as precursors for synthesizing bipyrazolyl derivatives, which show significant potential due to their chemical properties (Pundeer et al., 2013).

Antimicrobial Activities

• Various 4-bromo-1H-pyrazole compounds have been tested for their antimicrobial properties. Studies have shown that these compounds exhibit in vitro antibacterial activity against a range of bacteria, including both Gram-positive and Gram-negative strains, as well as antifungal activity against certain fungi (Pundeer et al., 2013).

Structural and Tautomerism Studies

• The structure and tautomerism of 4-bromo substituted 1H-pyrazoles have been studied using techniques like multinuclear magnetic resonance spectroscopy and X-ray crystallography. These studies are crucial for understanding the chemical behavior and potential applications of these compounds (Trofimenko et al., 2007).

Nonlinear Optical Properties

• The synthesis and characterization of certain 4-bromo-1H-pyrazole derivatives have shown that they exhibit considerable nonlinear optical properties. This makes them potentially useful in various applications like photonics and optoelectronics (Tamer et al., 2016).

Biological Activities

• The biological activities of various 4-bromo-1H-pyrazole derivatives have been extensively researched. These compounds have been evaluated for their potential in antimicrobial applications and other biological effects, which could be significant for developing new pharmaceuticals or agrochemicals (Pundeer et al., 2013).